Cas no 108331-13-1 (1,2-Oxaphospholan-3-ol,2,3,5,5-tetramethyl-, 2-oxide, cis- (9CI))

108331-13-1 structure
Product name:1,2-Oxaphospholan-3-ol,2,3,5,5-tetramethyl-, 2-oxide, cis- (9CI)
1,2-Oxaphospholan-3-ol,2,3,5,5-tetramethyl-, 2-oxide, cis- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 1,2-Oxaphospholan-3-ol,2,3,5,5-tetramethyl-, 2-oxide, cis- (9CI)
- 2,3,5,5-tetramethyl-2-oxo-1,2λ<sup>5</sup>-oxaphospholan-3-ol
- Z56758300
- BRN 5502732
- cis-2,3,5,5-Tetramethyl-1,2-oxaphospholan-3-ol 2-oxide
- 108331-13-1
- DTXSID70910687
- 1,2-OXAPHOSPHOLAN-3-OL, 2,3,5,5-TETRAMETHYL-, 2-OXIDE, cis-
- 3-Hydroxy-2,3,5,5-tetramethyl-1,2lambda~5~-oxaphospholan-2-one
- 2,3,5,5-tetramethyl-2-oxo-1,2lambda5-oxaphospholan-3-ol
- HMS1787C02
- AKOS001028533
-
- Inchi: InChI=1S/C7H15O3P/c1-6(2)5-7(3,8)11(4,9)10-6/h8H,5H2,1-4H3
- InChI Key: MCOMUPQTXUHLTL-UHFFFAOYSA-N
- SMILES: CC1(CC(C)(O)P(C)(=O)O1)C
Computed Properties
- Exact Mass: 178.07595
- Monoisotopic Mass: 178.075881
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.5
- XLogP3: -0.2
Experimental Properties
- Density: 1.13
- Boiling Point: 233.6°Cat760mmHg
- Flash Point: 95.1°C
- Refractive Index: 1.454
- PSA: 46.53
- LogP: 1.80170
1,2-Oxaphospholan-3-ol,2,3,5,5-tetramethyl-, 2-oxide, cis- (9CI) Related Literature
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Michael Bachmann,Olivier Blacque,Koushik Venkatesan Dalton Trans., 2015,44, 10003-10013
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Chuan G. Ning,Jing K. Deng,Michael S. Deleuze Phys. Chem. Chem. Phys., 2008,10, 2374-2389
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Fangyuan Lu,Renxiong Li,Nengjie Huo,Juehan Yang,Chao Fan,Xiaozhou Wang,Shengxue Yang,Jingbo Li RSC Adv., 2014,4, 5666-5670
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Laia Francàs,Shababa Selim,Sacha Corby,Dongho Lee,Camilo A. Mesa,Ernest Pastor,Kyoung-Shin Choi,James R. Durrant Chem. Sci., 2021,12, 7442-7452
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Hong Xu,Ke Ni,Xiaokun Li,Guangzong Fang,Guohong Fan RSC Adv., 2017,7, 51403-51410
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